Cas no 1556-09-8 (Bromocyclooctane)

• Product Name: Bromocyclooctane
• CAS No: 1556-09-8
• MF: C₈H₁₅Br
• MW: 191.108701944351
• CID: 83782
• PubChem ID: 73783
• Update Time: 2025-10-29

Bromocyclooctane Chemical and Physical Properties

Names and Identifiers

• Cyclooctyl bromide
• Bromocyclooctane
• Brom-cyclooctan
• bromo-cyclooctane
• c-octyl bromide
• Cyclooctane,bromo
• FT-0623237
• DTXSID50165916
• CS-0146613
• InChI=1/C8H15Br/c9-8-6-4-2-1-3-5-7-8/h8H,1-7H2
• SCHEMBL932235
• CYCLOOCTYLBROMIDE
• NSC 226433
• MFCD00039603
• KFKLBMQLKLKHLU-UHFFFAOYSA-
• A902600
• 1-Bromocyclooctane
• AKOS009156657
• NS00025053
• NSC226433
• Cyclooctane, bromo-
• UNII-E8HKX4AU2U
• NSC-226433
• EINECS 216-310-6
• J-009209
• 1556-09-8
• E8HKX4AU2U
• Cyclooctane,bromo-
• DTXCID1088407
• DB-043279
• Cyclooctyl Bromide; NSC 226433

• MDL： MFCD00039603
• Inchi： 1S/C8H15Br/c9-8-6-4-2-1-3-5-7-8/h8H,1-7H2
• InChI Key： KFKLBMQLKLKHLU-UHFFFAOYSA-N
• SMILES： BrC1CCCCCCC1
• BRN： 1901417

Computed Properties

• Exact Mass: 190.03600
• Monoisotopic Mass: 190.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 63
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.222
• Boiling Point: 102-103°C 18mm
• Flash Point: 102-103°C/18mm
• Refractive Index: 1.5120
• PSA: 0.00000
• LogP: 3.49420
• Solubility: Not determined

Bromocyclooctane Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Bromocyclooctane

Bromocyclooctane (CAS No. 1556-09-8): Properties, Applications, and Market Insights

Bromocyclooctane (CAS No. 1556-09-8) is a versatile cyclic brominated hydrocarbon with significant applications in organic synthesis and specialty chemicals. This compound, characterized by its eight-membered carbon ring structure with a bromine substituent, has garnered attention in recent years due to its unique reactivity and potential in pharmaceutical intermediates and material science. Researchers and industry professionals frequently search for "Bromocyclooctane synthesis," "1556-09-8 applications," and "Bromocyclooctane price," reflecting its growing commercial and scientific relevance.

The physical properties of Bromocyclooctane include a molecular weight of 191.09 g/mol and a density of approximately 1.25 g/cm³. Its chemical structure makes it particularly useful in ring-expansion reactions and as a building block for complex organic molecules. Recent studies highlight its role in developing sustainable chemical processes, aligning with the global push toward greener chemistry. Searches for "eco-friendly bromination methods" and "green synthesis of cyclic compounds" often intersect with discussions about this compound.

In pharmaceutical research, Bromocyclooctane CAS 1556-09-8 serves as a precursor for bioactive molecules. Its ability to participate in cross-coupling reactions makes it valuable for creating novel drug candidates, particularly in oncology and neurology. The compound's stability under various conditions also contributes to its popularity in high-throughput screening and medicinal chemistry. Industry trends show increased interest in "Bromocyclooctane suppliers" and "custom synthesis services," driven by demand from biotech startups and academic labs.

The material science applications of Bromocyclooctane extend to polymer modification and liquid crystal development. Its incorporation into advanced polymeric materials enhances thermal stability and optical properties, making it relevant for next-generation displays and coatings. With the rise of "smart materials" and "functional polymers" as trending topics, this compound's role in nanotechnology applications continues to expand. Market analysts note growing inquiries about "Bromocyclooctane technical data sheets" from Asian electronics manufacturers.

From a safety and handling perspective, Bromocyclooctane 1556-09-8 requires standard laboratory precautions. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during use. This aligns with frequent searches for "safe handling of brominated compounds" and "chemical storage best practices." The compound's stability profile makes it preferable to more reactive brominated alternatives in many industrial processes.

The global market for Bromocyclooctane has shown steady growth, with projections estimating a 5-7% annual increase through 2028. Key drivers include expanding R&D investment in specialty chemicals and the pharmaceutical industry's need for novel intermediates. Regional analysis reveals particular demand growth in "Bromocyclooctane manufacturers in China" and "European chemical distributors," reflecting shifting supply chain dynamics. Price fluctuations remain moderate, with current Bromocyclooctane market prices ranging between $80-$120/kg depending on purity and quantity.

Emerging research directions for CAS 1556-09-8 include its potential in catalysis and energy storage systems. Recent publications explore its use as a ligand in transition metal catalysis and as a component in redox flow batteries. These developments respond to increasing searches for "new battery materials" and "catalytic cycle optimization." The compound's versatility ensures its continued relevance across multiple scientific disciplines.

For researchers considering Bromocyclooctane synthesis, modern approaches favor atom-efficient bromination methods using N-bromosuccinimide or other selective brominating agents. The compound's purification typically involves fractional distillation or column chromatography, with GC-MS analysis confirming purity. Laboratory inquiries often focus on "Bromocyclooctane spectral data" and "NMR characterization," underscoring the importance of analytical verification in synthetic work.

Environmental considerations regarding Bromocyclooctane 1556-09-8 have prompted studies into its biodegradation pathways and ecotoxicological profile. While showing moderate persistence in aquatic systems, advanced oxidation processes demonstrate effective breakdown. These findings address common concerns about "brominated compound environmental impact" and "green chemistry alternatives." Regulatory compliance remains straightforward, with the compound not currently listed under major chemical control inventories.

Looking ahead, Bromocyclooctane CAS No. 1556-09-8 maintains its position as a valuable chemical building block with diverse applications. Its combination of structural features and chemical reactivity ensures ongoing utility in both academic and industrial settings. As synthetic methodologies advance and new applications emerge, this compound will likely see expanded use in cutting-edge research and technology development across multiple sectors.